1-Oxo-1-(2-oxocyclopentyl)propan-2-yl acetate

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: [1-oxo-1-(2-oxocyclopentyl)propan-2-yl] acetate
• InChI: InChI=1S/C10H14O4/c1-6(14-7(2)11)10(13)8-4-3-5-9(8)12/h6,8H,3-5H2,1-2H3
• InChI Key: UHWBMYKIAWOVRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1CCCC1=O)OC(=O)C

Description

1-Oxo-1-(2-oxocyclopentyl)propan-2-yl acetate is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Stir a mixture of 1-oxo-1-(2-(pyrrolidin-1-yl)cyclopent-1-enyl)propan-2-yl acetate (952.0 g), acetic acid (1500 mL) and water (1500 mL) in tetrahydrofuran (3000 mL) at room temperature for 2 days. Dilute the mixture with water (1200 mL) and dichloromethane (1200 mL). The organic layer is washed with brine, dried over anhydrous Na2SO4 and concentrated under vacuum. Purify the residue by silica gel chromatograph (eluting with 3% to 10% ethyl acetate in petroleum ether) to give 1-oxo-1-(2-oxocyclopentyl)propan-2-yl acetate as oil (573.4 g, 2.89 mol, 72.6% for 2 steps).